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Compound of Interest

Compound Name: Methyl 2,2-dimethoxypropanoate

Cat. No.: B158955

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling procedures for
Methyl 2,2-dimethoxypropanoate (CAS No. 10076-48-9). The information herein is compiled
to ensure the safe use of this compound in research and development settings. Adherence to
these guidelines is critical for minimizing risks and ensuring a safe laboratory environment.

Chemical and Physical Properties

Methyl 2,2-dimethoxypropanoate is a combustible liquid that requires careful handling.[1]
Key physical and chemical properties are summarized in the table below for easy reference.
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Property Value Source
Molecular Formula CeH1204 [2][3]
Molecular Weight 148.16 g/mol [2][3]
Appearance CoIorIfess. to Almost colorless TCl
clear liquid
Boiling Point 183.1°C [2]
Density 1.030 g/cm3 [2]
Flash Point 67.6 °C [2]
Purity >96.0% (GC) [1]

Hazard Identification and GHS Classification

Methyl 2,2-dimethoxypropanoate is classified as a hazardous substance. The following table

outlines its GHS hazard statements.

Hazard Statement Code Description
Causes skin irritation H315 [2]
Causes serious eye irritation H319 [2]
May cause respiratory irritation ~ H335 [2]
Combustible liquid H227 [1]

Safe Handling and Storage Procedures

Proper handling and storage are paramount to ensure safety. The following procedures should

be strictly followed.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental protocol

should be conducted to determine the appropriate level of PPE. The following are minimum
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requirements:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EVU) or NIOSH (US) standards.[4]

» Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior
to use.[4] The selected protective gloves must satisfy the specifications of EU Directive
89/686/EEC and the standard EN 374 derived from it.[4]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]
[5] For tasks with a higher risk of splashing, consider a chemical-resistant apron or suit.

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge.[4] In environments with inadequate ventilation,
especially when the substance is heated or aerosolized, respiratory protection is mandatory.

Engineering Controls

o Ventilation: Handle in a well-ventilated place.[4] Use only outdoors or in a well-ventilated
area.[5][6] Local exhaust ventilation is recommended to keep airborne concentrations low.

o Eyewash and Safety Shower: Facilities storing or utilizing this material should be equipped
with an eyewash fountain and a safety shower.

Handling Procedures

e Avoid contact with skin and eyes.[4]

e Avoid breathing mist, gas, or vapors.[4]

e Wash hands thoroughly after handling.[5][6]

» Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5][7]
¢ Use non-sparking tools.[4][5][7]

o Take precautionary measures against static discharge. Ground and bond containers and
receiving equipment.[5][7]
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Storage Conditions

o Store in a well-ventilated place. Keep cool.[5][7]
» Keep container tightly closed.[5][7]

 Recommended storage temperature is between 10°C - 25°C.[2]

Emergency Procedures
Eirst Aid Measures

Exposure Route First Aid Procedure

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o
artificial respiration and consult a doctor
immediately.[4]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[4]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[4]

Rinse mouth with water. Do not induce vomiting.
_ Never give anything by mouth to an
Ingestion ) ]
unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Fire Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

e Specific Hazards: Vapors may form explosive mixtures with air.[5] Vapors may travel to a
source of ignition and flash back.[5] Containers may explode when heated.[5]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC115635000&productDescription=2+2-DIMETHOXYPROPANE+98+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/sial/d136808
https://www.fishersci.com/store/msds?partNumber=AC115635000&productDescription=2+2-DIMETHOXYPROPANE+98+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/sial/d136808
https://www.biosynth.com/p/KAA07648/10076-48-9-methyl-22-dimethoxypropionate
https://www.chemicalbook.com/msds/methyl-2-2-3-3-tetrafluoro-3-methoxypropionate.pdf
https://www.chemicalbook.com/msds/methyl-2-2-3-3-tetrafluoro-3-methoxypropionate.pdf
https://www.chemicalbook.com/msds/methyl-2-2-3-3-tetrafluoro-3-methoxypropionate.pdf
https://www.chemicalbook.com/msds/methyl-2-2-3-3-tetrafluoro-3-methoxypropionate.pdf
https://www.chemicalbook.com/msds/methyl-2-2-3-3-tetrafluoro-3-methoxypropionate.pdf
https://www.fishersci.com/store/msds?partNumber=AC115635000&productDescription=2+2-DIMETHOXYPROPANE+98+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115635000&productDescription=2+2-DIMETHOXYPROPANE+98+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115635000&productDescription=2+2-DIMETHOXYPROPANE+98+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/methyl-2-2-3-3-tetrafluoro-3-methoxypropionate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Remove all sources of ignition. Evacuate personnel to safe areas.[4]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains.[4]

o Containment and Cleanup: Collect and arrange for disposal. Keep the chemical in suitable,
closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[4]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][5][7]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling Methyl 2,2-
dimethoxypropanoate in a laboratory setting.
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Caption: Safe handling workflow for Methyl 2,2-dimethoxypropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b158955?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/OP/en/p/D2382
https://www.tcichemicals.com/OP/en/p/D2382
https://www.biosynth.com/p/KAA07648/10076-48-9-methyl-22-dimethoxypropionate
https://www.scbt.com/p/methyl-2-2-dimethoxypropionate-10076-48-9
https://www.chemicalbook.com/msds/methyl-2-2-3-3-tetrafluoro-3-methoxypropionate.pdf
https://www.fishersci.com/store/msds?partNumber=AC115635000&productDescription=2+2-DIMETHOXYPROPANE+98+500ML&vendorId=VN00032119&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIzNWtrdWwzMDJuc3o2anp5c3g2ZTRpcWM3YWcxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKNTE3OTdfMTM4MzYtNjItOV8yLU1ldGhveHktMi1tZXRoeWxwcm9wYW5vaWNfYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUo1MTc5N18xMzgzNi02Mi05XzItTWV0aG94eS0yLW1ldGh5bHByb3Bhbm9pY19hY2lkLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--dadb9f8c61169e76f7fdec2f9d9a35ddbef29d56/MetaSci_MSIJ51797_13836-62-9_2-Methoxy-2-methylpropanoic_acid.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/d136808
https://www.benchchem.com/product/b158955#methyl-2-2-dimethoxypropanoate-safety-and-handling-procedures
https://www.benchchem.com/product/b158955#methyl-2-2-dimethoxypropanoate-safety-and-handling-procedures
https://www.benchchem.com/product/b158955#methyl-2-2-dimethoxypropanoate-safety-and-handling-procedures
https://www.benchchem.com/product/b158955#methyl-2-2-dimethoxypropanoate-safety-and-handling-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158955?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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